Cas no 25636-38-8 (Pentanoic acid, 5,5,5-trifluoro-3-oxo-4-(trifluoromethyl)-, methyl ester)

Pentanoic acid, 5,5,5-trifluoro-3-oxo-4-(trifluoromethyl)-, methyl ester structure
25636-38-8 structure
Product Name:Pentanoic acid, 5,5,5-trifluoro-3-oxo-4-(trifluoromethyl)-, methyl ester
CAS No:25636-38-8
MF:C7H6F6O3
MW:252.11116361618
CID:1423596
Update Time:2024-08-15

Pentanoic acid, 5,5,5-trifluoro-3-oxo-4-(trifluoromethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid, 5,5,5-trifluoro-3-oxo-4-(trifluoromethyl)-, methyl ester
    • Inchi: 1S/C7H6F6O3/c1-16-4(15)2-3(14)5(6(8,9)10)7(11,12)13/h5H,2H2,1H3
    • InChI Key: UXSZNPCSABGITQ-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)CC(=O)C(C(F)(F)F)C(F)(F)F

Computed Properties

  • Exact Mass: 252.02208

Experimental Properties

  • Density: 1.417±0.06 g/cm3(Predicted)
  • Boiling Point: 68-69 °C(Press: 28 Torr)
  • PSA: 43.37
  • pka: 9.04±0.50(Predicted)
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